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Compound of Interest

Compound Name: Modafinil acid

Cat. No.: B1677380 Get Quote

An In-depth Technical Guide to the Chemical Structure and Properties of Modafinil Acid

Introduction
Modafinil acid, also known by its code name CRL-40467, is the primary and

pharmacologically inactive metabolite of the wakefulness-promoting agent, modafinil.[1][2] This

document provides a comprehensive technical overview of the chemical structure, properties,

and metabolic formation of modafinil acid, intended for researchers, scientists, and

professionals in the field of drug development.

Chemical Structure and Identification
Modafinil acid is chemically known as (Diphenylmethanesulfinyl)acetic acid.[1] Its structure

features a central carbon atom bonded to two phenyl rings (a benzhydryl group), which is in

turn attached to a sulfinyl group linked to an acetic acid moiety.

The IUPAC name for this compound is 2-(benzhydrylsulfinyl)acetic acid.[3] It is a racemic

compound, existing as both (R)- and (S)-enantiomers.[4]

Key Identifiers:

IUPAC Name: 2-(benzhydrylsulfinyl)acetic acid[3]

Synonyms: Modafinilic acid, Modafinil carboxylate, CRL-40467, Benzyhydrylsulfinylacetic

acid[1][3]
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Molecular Formula: C₁₅H₁₄O₃S[3][5]

CAS Number: 63547-24-0[1][3]

Physicochemical Data
The following table summarizes the key quantitative data for Modafinil acid.

Property Value Source

Molecular Formula C₁₅H₁₄O₃S [3][5][6][7][8][9]

Molecular Weight 274.33 g/mol [3][5][6]

IUPAC Name
2-(benzhydrylsulfinyl)acetic

acid
[3]

CAS Number 63547-24-0 [1][3][8]

PubChem CID 3085267 [3][6]

Appearance White Solid [8]

Metabolic Pathway of Modafinil
Modafinil is extensively metabolized in the liver, with approximately 90% of an administered

dose being converted into its metabolites.[2][10] The formation of modafinil acid is the primary

metabolic pathway, accounting for 30-60% of the metabolized drug.[1]

This biotransformation occurs through the hydrolytic deamidation of the acetamide group of

modafinil, a reaction catalyzed by amidase or esterase enzymes.[1][2] The other major

metabolite is modafinil sulfone, which is formed via S-oxidation by cytochrome P450 enzymes,

particularly CYP3A4.[2][10] Both modafinil acid and modafinil sulfone are pharmacologically

inactive and do not contribute to the wakefulness-promoting effects of the parent drug.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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